Asymmetric synthesis of hetero-1,2,3,4,5-pentasubstituted ferrocenes†

Chemical Communications Pub Date: 2019-07-04 DOI: 10.1039/C9CC04604F

Abstract

The first synthesis of enantioenriched ferrocenes bearing five different substituents on the same cyclopentadienyl ring is described through an unprecedented asymmetric halogen ‘dance’ reaction. This work not only extends the chemistry of fluoroferrocene derivatives and constitutes the very first entry into the world of enantioenriched hetero-pentasubstituted ferrocenes, it also lays the foundation for research in other metallocene families.

Graphical abstract: Asymmetric synthesis of hetero-1,2,3,4,5-pentasubstituted ferrocenes
Asymmetric synthesis of hetero-1,2,3,4,5-pentasubstituted ferrocenes†
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